Cas no 5591-94-6 (L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester)

• Product Name: L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• CAS No: 5591-94-6
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 5980784
• PubChem ID: 7408212
• Update Time: 2025-06-08

L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• benzyl 6-amino-2-(((benzyloxy)carbonyl)amino)hexanoate
• Nalpha-CBZ-L-lysine benzyl ester
• N2-[(Phenylmethoxy)carbonyl]-L-lysine phenylmethyl ester
• DTXSID601201613
• Benzyl((benzyloxy)carbonyl)-L-lysinate
• Benzyl ((benzyloxy)carbonyl)-L-lysinate
• L-Lysine, N~2~-[(phenylmethoxy)carbonyl]-, phenylmethyl ester
• benzyloxycarbonyllysine benzyl ester
• Nalpha -CBZ-L-lysine benzyl ester
• Z-Lys-OBzl (benzenesulfonate)
• GCKQVXGRLKRLHJ-IBGZPJMESA-N
• 5591-94-6
• SCHEMBL5692870
• benzyl (2S)-6-amino-2-(benzyloxycarbonylamino)hexanoate

• Inchi： 1S/C21H26N2O4/c22-14-8-7-13-19(20(24)26-15-17-9-3-1-4-10-17)23-21(25)27-16-18-11-5-2-6-12-18/h1-6,9-12,19H,7-8,13-16,22H2,(H,23,25)/t19-/m0/s1
• InChI Key： GCKQVXGRLKRLHJ-IBGZPJMESA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)[C@H](CCCCN)NC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester

Recent Advances in the Application of L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester (CAS: 5591-94-6) in Chemical Biology and Pharmaceutical Research

L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester (CAS: 5591-94-6) is a chemically modified lysine derivative that has garnered significant attention in recent years due to its versatile applications in peptide synthesis, drug development, and chemical biology. This compound, often referred to as Z-Lys-OBzl (where Z represents the benzyloxycarbonyl protecting group and OBzl denotes the benzyl ester), serves as a crucial building block in the synthesis of complex peptides and peptidomimetics. Its unique structural features, including the protected α-amino and carboxyl groups, make it an ideal candidate for controlled peptide elongation and modification strategies.

Recent studies have highlighted the role of 5591-94-6 in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of lysine-based protease inhibitors, which show promise in targeting viral proteases such as those found in SARS-CoV-2. The researchers utilized the benzyloxycarbonyl (Z) protecting group to selectively modify the ε-amino group of lysine, enabling the introduction of diverse pharmacophores while maintaining the integrity of the α-amino group for subsequent peptide coupling reactions.

In addition to its applications in drug discovery, 5591-94-6 has been employed in chemical biology to study protein-protein interactions. A groundbreaking 2022 study in Nature Chemical Biology reported the use of this compound to generate site-specifically modified lysine residues in proteins, facilitating the investigation of post-translational modifications (PTMs) such as ubiquitination and acetylation. The researchers developed a novel synthetic route that leverages the reactivity of the benzyl ester group for selective deprotection under mild conditions, allowing for the precise incorporation of modified lysine derivatives into target proteins.

The synthetic utility of 5591-94-6 has also been explored in the context of solid-phase peptide synthesis (SPPS). A recent publication in Organic Letters (2023) described an optimized protocol for the incorporation of Z-Lys-OBzl into peptide chains using microwave-assisted coupling, which significantly reduces reaction times and improves yields compared to traditional methods. This advancement is particularly relevant for the production of long and complex peptides, where the efficient introduction of protected lysine residues is critical for achieving high purity and desired biological activity.

From a pharmacological perspective, derivatives of 5591-94-6 have shown potential as modulators of lysine-specific demethylases (KDMs), a class of enzymes implicated in various cancers and neurological disorders. A 2023 study in ACS Chemical Biology demonstrated that structural analogs of Z-Lys-OBzl can act as competitive inhibitors of KDM4C, with IC50 values in the low micromolar range. These findings open new avenues for the development of epigenetic therapies targeting lysine demethylation pathways.

In conclusion, L-Lysine, N2-[(phenylmethoxy)carbonyl]-, phenylmethyl ester (5591-94-6) continues to be a valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and protein engineering to drug discovery and epigenetic modulation. Recent advances in synthetic methodologies and biological applications underscore the compound's versatility and potential for future innovations in these fields. As research progresses, we anticipate further discoveries that will expand the utility of this important building block in addressing complex biomedical challenges.